Hamycin
Description
Hamycin is a pair of polyene antimycotic organic compounds described in India . It is a heptaene antifungal compound rather similar in chemical structure to amphotericin B except that it has an additional aromatic group bonded to the molecule . When pure, this compound is a yellow, powdered solid .
Synthesis Analysis
This compound is obtained from a strain of Streptomyces bacteria growing in soil, specifically, Streptomyces pimprina . This compound is being produced in India by Hindustan Antibiotics Limited, located at Pimpri, Pune, Maharashtra, India .Molecular Structure Analysis
This compound is a heptaene antifungal compound. It is similar in chemical structure to amphotericin B, but it has an additional aromatic group bonded to the molecule . There are two versions of this compound with very similar chemical structures: this compound A and this compound B .Chemical Reactions Analysis
Studies on the interaction of this compound with yeast cells as well as other filamentous fungi have demonstrated that this compound selectively binds to cell wall ergosterol of Candida albicans and other susceptible yeasts . This interaction may be essential for this compound to exert its antifungal action .Physical and Chemical Properties Analysis
This compound is a yellow, powdered solid when pure . It is more water-soluble compared to nystatin .Mechanism of Action
Hamycin has potent in vitro antifungal activity against a wide range of pathogenic fungi . It has been demonstrated that this compound selectively binds to cell wall ergosterol of Candida albicans and other susceptible yeasts . This binding induces biochemical/physico-chemical alterations of the surface, making it more susceptible to phagocytosis by murine macrophages .
Safety and Hazards
Properties
CAS No. |
1403-71-0 |
|---|---|
Molecular Formula |
C22H16N2Na2O8S2 |
Molecular Weight |
0 |
Synonyms |
Hamycin |
Origin of Product |
United States |
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